![molecular formula C20H22N2O4 B2695386 2-[6-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-4-oxopyran-3-yl]oxy-N-prop-2-enylacetamide CAS No. 898465-01-5](/img/structure/B2695386.png)
2-[6-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-4-oxopyran-3-yl]oxy-N-prop-2-enylacetamide
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Overview
Description
2-[6-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-4-oxopyran-3-yl]oxy-N-prop-2-enylacetamide is a useful research compound. Its molecular formula is C20H22N2O4 and its molecular weight is 354.406. The purity is usually 95%.
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Scientific Research Applications
Antiviral and Neuroprotective Effects
A novel anilidoquinoline derivative demonstrated significant antiviral and antiapoptotic effects in vitro and was evaluated for its therapeutic efficacy in treating Japanese encephalitis. This suggests potential applications of related compounds in developing treatments for viral diseases and neuroprotection (Ghosh et al., 2008).
Antidepressant Activity
Molecular modeling studies have led to the synthesis of compounds as rigid analogues of existing antidepressants, indicating the utility of isoquinoline derivatives in mental health research and potential antidepressant development (Griffith et al., 1984).
Antiallergic Properties
Pyranquinolinedicarboxylic acid derivatives have been synthesized and evaluated for the topical treatment of asthma, demonstrating the role of isoquinoline derivatives in developing antiallergic treatments (Cairns et al., 1985).
Antimicrobial Activity
Research on pyrano[3,4-c]pyridines and tetrahydroisoquinolines has developed new methods for obtaining diamino derivatives, which were tested for antimicrobial activity, highlighting the potential of such compounds in combating microbial infections (Paronikyan et al., 2018).
Structural and Fluorescent Properties
The study of amide-containing isoquinoline derivatives revealed their structural aspects and fluorescent properties, which could be significant in material science and chemical sensing applications (Karmakar et al., 2007).
Mechanism of Action
Target of action
The compound contains a 1,2,3,4-tetrahydroisoquinoline (THIQ) moiety . THIQ based natural and synthetic compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders .
Biochemical pathways
Thiq analogs are known to affect various biochemical pathways leading to their diverse biological activities .
Result of action
Thiq analogs are known to exert diverse biological activities .
properties
IUPAC Name |
2-[6-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-4-oxopyran-3-yl]oxy-N-prop-2-enylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O4/c1-2-8-21-20(24)14-26-19-13-25-17(10-18(19)23)12-22-9-7-15-5-3-4-6-16(15)11-22/h2-6,10,13H,1,7-9,11-12,14H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVZVRYHJVVQEED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)COC1=COC(=CC1=O)CN2CCC3=CC=CC=C3C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.